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Compound of Interest

Compound Name: 3-(Bromomethyl)pyridazine

Cat. No.: B1321611

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of 3-(Bromomethyl)pyridazine. In the absence of a specific
Safety Data Sheet (SDS) for 3-(Bromomethyl)pyridazine, this information is compiled from
data on structurally similar compounds, including 3-(Bromomethyl)pyridazine hydrobromide,
3-Bromopyridine, and other brominated pyridine derivatives. All procedures should be
conducted in accordance with local, regional, and national regulations.

Understanding the Hazard Profile

To ensure safe handling, it is crucial to be aware of the potential hazards associated with 3-
(Bromomethyl)pyridazine and its analogues. The following table summarizes key quantitative
data extrapolated from related compounds.
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Property Data Source Analogue(s)

Molecular Formula CsHsBrN2 3-(Bromomethyl)pyridazine

H302: Harmful if swallowed.

H314: Causes severe skin

burns and eye damage. H315: 3-(Bromomethyl)pyridazine
Hazard Statements Causes skin irritation. H319: hydrobromide, 3-

Causes serious eye irritation. Bromopyridine

H335: May cause respiratory

irritation.

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P301+P312+P330:
IF SWALLOWED: Call a

POISON CENTER/doctor if 3-(Bromomethyl)pyridazine
Precautionary Statements you feel unwell. Rinse mouth. hydrobromide, 3-
P305+P351+P338: IF IN Bromopyridine

EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P501:
Dispose of contents/container
to an approved waste disposal

plant.

) ) Strong oxidizing agents, o
Incompatible Materials ] 3-Bromopyridine
Strong acids.

Experimental Protocols for Safe Disposal

The following step-by-step procedures are critical for the safe disposal of 3-
(Bromomethyl)pyridazine and its waste.
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Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:
o Eye Protection: Safety glasses with side-shields or chemical safety goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Laboratory coat and closed-toe shoes.

Spill Management

In the event of a spill:

o Evacuate: Clear the immediate area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste.[1]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by washing
with soap and water.

Disposal of Unused Product and Contaminated
Materials

All waste materials must be treated as hazardous waste.

o Waste Characterization: Classify waste containing 3-(Bromomethyl)pyridazine as
hazardous chemical waste.

e Containerization:

o Place unused or surplus 3-(Bromomethyl)pyridazine in its original container or a clearly
labeled, sealed container.
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o Collect all contaminated materials (e.g., absorbent pads, gloves, weighing paper) in a
separate, labeled hazardous waste container.

» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a
licensed and approved waste disposal company. Do not dispose of this chemical down the
drain or in regular trash.[1]

« Incineration: A recommended disposal method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-
(Bromomethyl)pyridazine.
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Caption: Disposal workflow for 3-(Bromomethyl)pyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Bromomethyl)pyridazine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1321611#3-bromomethyl-pyridazine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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